Cas no 1569514-98-2 (2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine)

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine is a heterocyclic compound featuring a fused pyrrolopyrazine core with bromo and chloro substituents at the 2- and 3-positions, respectively. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex derivatives. Its rigid aromatic framework contributes to stability, while the electron-deficient nature of the pyrazine ring facilitates nucleophilic substitution. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and optoelectronic materials.
2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine structure
1569514-98-2 structure
Product Name:2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
CAS No:1569514-98-2
MF:C6H3BrClN3
MW:232.465118646622
CID:5066220
PubChem ID:90041361
Update Time:2026-03-01

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
    • HSMNZAAANMEUSY-UHFFFAOYSA-N
    • MFCD31635898
    • SCHEMBL15570080
    • 1569514-98-2
    • Y14660
    • 2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
    • Inchi： 1S/C6H3BrClN3/c7-4-5(8)11-6-3(10-4)1-2-9-6/h1-2H,(H,9,11)
    • InChI Key： HSMNZAAANMEUSY-UHFFFAOYSA-N
    • SMILES： BrC1=C(N=C2C(C=CN2)=N1)Cl

Computed Properties

  • Exact Mass: 230.91989g/mol
  • Monoisotopic Mass: 230.91989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine Pricemore >>

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Chemenu
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abcr
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abcr
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eNovation Chemicals LLC
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